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Compound of Interest

Compound Name: 2-Methylpentanal

Cat. No.: B094375

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylpentanal (CAS: 123-15-9), also known as 2-methylvaleraldehyde, is a C6 aldehyde
that serves as a highly versatile and valuable intermediate in organic synthesis.[1] Its structure,
featuring a chiral center at the a-position to the carbonyl group, makes its enantiomers,
particularly (R)-2-methylpentanal, crucial building blocks for the stereospecific synthesis of
complex molecules.[2] The inherent reactivity of the aldehyde functional group allows for a wide
range of chemical transformations, establishing 2-methylpentanal as a key precursor in the
production of pharmaceuticals, agrochemicals, fragrances, and other specialty chemicals.[1][3]

These notes provide an overview of the applications of 2-methylpentanal, focusing on its role
in key synthetic reactions and providing detailed protocols for its use.

Key Applications

o Pharmaceutical Synthesis: 2-Methylpentanal is a documented precursor in the synthesis of
various pharmaceutical compounds. Notably, it is an intermediate in the production of the
commercial tranquilizer meprobamate.[2][4] The chiral nature of (R)-2-methylpentanal is
particularly leveraged in the development of drugs where specific stereochemistry is critical
for biological activity.[2]
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o Fragrance and Flavor Industry: With its characteristic ethereal and fruity aroma, 2-
methylpentanal and its derivatives are used as flavoring agents and fragrance ingredients.
[1][3] It serves as a starting material for the synthesis of other aromatic molecules, such as
acetals, which are widely used in perfumes.[5]

o Agrochemicals: The aldehyde functionality of 2-methylpentanal allows for its conversion into
a variety of other functional groups, making it an attractive starting point for the development
of new crop protection agents.[1]

e Specialty Chemicals: It is used in the synthesis of rubber and various resins, highlighting its
utility in polymer and materials science.[3]

Physicochemical and Spectroscopic Data

A summary of key quantitative data for 2-methylpentanal is presented below for easy

reference.
Property Value Reference
Molecular Formula CeH120 [2][4]
Molar Mass 100.16 g/mol [2][4]
Appearance Colorless liquid [3114]
Density 0.808 g/mL at 25 °C
Boiling Point 119-120 °C
Refractive Index (n20/D) 1.401
CAS Number 123-15-9 (racemic) [2][4]
CAS Number 53531-14-9 ((R)-enantiomer) [2]

Core Synthetic Pathways and Protocols

2-Methylpentanal is both synthesized from simpler precursors and used as a reactant in more
complex transformations. The following sections detail key experimental protocols.
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Synthesis of 2-Methylpentanal via Aldol Condensation
and Hydrogenation

A primary industrial method for producing 2-methylpentanal involves the self-aldol
condensation of propanal to form 2-methyl-2-pentenal, which is subsequently hydrogenated.[2]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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